3-Methylpiperidyl 4-(2-methylpropoxy)phenyl ketone

• IUPAC Name: (3-methylpiperidin-1-yl)-[4-(2-methylpropoxy)phenyl]methanone
• InChI: InChI=1S/C17H25NO2/c1-13(2)12-20-16-8-6-15(7-9-16)17(19)18-10-4-5-14(3)11-18/h6-9,13-14H,4-5,10-12H2,1-3H3
• InChI Key: LOPBIKRBHXRJLT-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCN(C1)C(=O)C2=CC=C(C=C2)OCC(C)C
• Molecular Formula: C17H25NO2
• Molecular Weight: 275.4 g/mol

Description

3-Methylpiperidyl 4-(2-methylpropoxy)phenyl ketone is a synthetic organic compound featuring a piperidine ring substituted with a methyl group at the 3-position and a ketone functional group attached to a 4-(2-methylpropoxy)phenyl moiety. The 2-methylpropoxy group enhances lipid solubility, while the piperidine ring contributes to conformational rigidity and basicity .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Methylpiperidyl 4-(2-methylpropoxy)phenyl ketone typically involves the following steps:

Formation of the Piperidine Ring: The piperidine ring can be synthesized through the cyclization of appropriate precursors under acidic or basic conditions.

Substitution with Methyl Group: The methyl group can be introduced via alkylation reactions using methylating agents such as methyl iodide.

Formation of the Phenyl Ring: The phenyl ring can be synthesized through various aromatic substitution reactions.

Introduction of the 2-Methylpropoxy Group: The 2-methylpropoxy group can be introduced via etherification reactions using appropriate alkyl halides and base catalysts.

Formation of the Ketone Group: The ketone group can be introduced through oxidation reactions using oxidizing agents such as potassium permanganate or chromium trioxide.

Industrial Production Methods

In an industrial setting, the production of 3-Methylpiperidyl 4-(2-methylpropoxy)phenyl ketone may involve continuous flow processes and the use of automated reactors to ensure high yield and purity. The reaction conditions are optimized to minimize by-products and maximize the efficiency of the synthesis.

Chemical Reactions Analysis

Types of Reactions

3-Methylpiperidyl 4-(2-methylpropoxy)phenyl ketone can undergo various types of chemical reactions, including:

Oxidation: The ketone group can be further oxidized to form carboxylic acids.

Reduction: The ketone group can be reduced to form secondary alcohols.

Substitution: The aromatic ring can undergo electrophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Common reducing agents include sodium borohydride and lithium aluminum hydride.

Substitution: Common reagents for electrophilic substitution include halogens and nitrating agents.

Major Products

Oxidation: Carboxylic acids.

Reduction: Secondary alcohols.

Substitution: Halogenated or nitrated aromatic compounds.

Scientific Research Applications

3-Methylpiperidyl 4-(2-methylpropoxy)phenyl ketone has several applications in scientific research:

Chemistry: It is used as a precursor in the synthesis of more complex organic molecules.

Biology: It is studied for its potential biological activity and interactions with various biomolecules.

Medicine: It is investigated for its potential therapeutic properties and as a lead compound in drug development.

Industry: It is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 3-Methylpiperidyl 4-(2-methylpropoxy)phenyl ketone involves its interaction with specific molecular targets and pathways. The compound may bind to receptors or enzymes, altering their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context of its use.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituted Phenyl Ketones with Heterocyclic Moieties

a. Pimavanserin Tartrate

• Structure : N-[(4-Fluorophenyl)methyl]-N-(1-methyl-4-piperidinyl)-N’-[[4-(2-methylpropoxy)phenyl]methyl]urea (2:1 tartrate salt) .
• Comparison: Shares the 4-(2-methylpropoxy)phenyl group but replaces the ketone with a urea linkage.

b. 2-[3-Cyano-4-(2-methylpropoxy)phenyl]-4-methylthiazole-5-carboxylic Acid

• Structure : Polymorph with a thiazole-carboxylic acid core .
• Comparison :
  • The thiazole ring introduces aromatic heterocyclic character, differing from the piperidine’s aliphatic nature.
  • The carboxylic acid group increases acidity and water solubility, contrasting with the neutral ketone in the target compound.
  • Likely exhibits distinct pharmacokinetics due to ionization at physiological pH.

c. 3-(4-Chlorophenyl)-1-[4-(2-methylphenyl)piperazin-1-yl]-3-phenylpropan-1-one

• Structure : Piperazinyl ketone with chlorophenyl and tolyl substituents .
• Comparison :
  • Piperazine (two nitrogen atoms) vs. piperidine (one nitrogen) alters basicity and hydrogen-bonding capacity.
  • The 4-(2-methylpropoxy)phenyl group in the target compound may confer higher lipophilicity than the chlorophenyl-tolyl system.

Piperidine-Based Analogues

a. Phenyl 4-Phenyl-1-(phenylmethyl)-4-piperidyl Ketone

• Structure : Piperidine substituted with benzyl and phenyl groups at the 1- and 4-positions, respectively .
• Lack of the 2-methylpropoxy aryl moiety reduces lipid solubility.

b. cis-N-Alkyl-3-Phenylaziridin-2-yl 4-Substituted Phenyl Ketones

• Structure : Aziridine (3-membered ring) fused with a ketone-substituted aryl group .
• Comparison :
  • Aziridine’s ring strain confers higher reactivity, making these compounds more prone to nucleophilic attack than the stable piperidine-ketone system.
  • Smaller ring size may limit conformational flexibility, affecting binding to biological targets.

Benzamide Derivatives with 4-(2-Methylpropoxy)phenyl Groups

• Example: N-{(2S)-1-{[(2S)-1-Hydroxy-3-phenylpropan-2-yl]amino}-3-[4-(2-methylpropoxy)phenyl]-1-oxopropan-2-yl} benzamide .
• Comparison: The amide linkage replaces the ketone, enhancing hydrogen-bonding capacity and metabolic stability.

Structural and Functional Analysis

Physicochemical Properties

Property	3-Methylpiperidyl 4-(2-methylpropoxy)phenyl Ketone	Pimavanserin Tartrate	Piperazinyl Ketone
Core Structure	Piperidine-ketone	Piperidine-urea	Piperazine-ketone
Key Substituent	4-(2-Methylpropoxy)phenyl	4-Fluorophenylmethyl	4-(2-Methylphenyl)
Lipophilicity (Predicted)	High (logP ~3.5–4.0)	Moderate (logP ~2.8)	Moderate (logP ~3.0)
Hydrogen-Bond Acceptors	2 (ketone O, piperidine N)	4 (urea O, piperidine N)	3 (ketone O, piperazine N)

Biological Activity

3-Methylpiperidyl 4-(2-methylpropoxy)phenyl ketone (C15H23NO2) is a compound characterized by its piperidine structure and a ketone functional group. This compound has garnered interest in medicinal chemistry due to its potential biological activities, particularly its interactions with neurotransmitter receptors and implications in treating central nervous system disorders.

Chemical Structure and Properties

The molecular structure of 3-Methylpiperidyl 4-(2-methylpropoxy)phenyl ketone includes:

• A 3-methylpiperidine ring , which enhances its biological activity.
• A 4-(2-methylpropoxy)phenyl group , contributing to its lipophilicity and pharmacokinetic properties.

The compound's reactivity is primarily attributed to the ketone functional group, which can undergo various chemical reactions, including nucleophilic additions and substitutions typical of amines due to the piperidine ring .

Interaction with Neurotransmitter Systems

Preliminary studies suggest that 3-Methylpiperidyl 4-(2-methylpropoxy)phenyl ketone may act as an antagonist at histamine H3 receptors . These receptors are involved in several neurological conditions, including cognitive disorders and sleep regulation. The modulation of neurotransmitter systems by this compound indicates potential therapeutic applications in treating conditions such as anxiety, depression, and sleep disorders .

Potential Anti-inflammatory and Analgesic Properties

While the primary focus has been on its interaction with histamine receptors, there is also speculation regarding its anti-inflammatory and analgesic properties . These effects are yet to be fully elucidated, necessitating further research to confirm these potential applications .

Case Studies and Experimental Data

Recent studies have explored the biological activity of similar phenyl ketone derivatives, revealing insights into their mechanisms of action. For instance, a study on novel synthetic phenyl ketone derivatives indicated that specific modifications could enhance their efficacy against conditions such as nonalcoholic fatty liver disease (NAFLD). The findings suggest that structural similarities may allow for predictive modeling of biological activity based on chemical structure .

Compound Name	EC50 Value (μM)	Biological Activity
5f	10.2	Modulates oxidoreductase activity
3-Methylpiperidyl 4-(2-methylpropoxy)phenyl ketone	TBD	Potential H3 receptor antagonist

The above table summarizes the efficacy of related compounds in modulating biological pathways, highlighting the importance of structure-activity relationships in drug design.

The mechanism by which 3-Methylpiperidyl 4-(2-methylpropoxy)phenyl ketone exerts its effects is likely multifaceted:

• Histamine Receptor Modulation : By acting on H3 receptors, it may influence neurotransmitter release and neuronal excitability.
• Potential Inhibition of Inflammatory Pathways : Although not yet confirmed, the compound's structural attributes suggest it could interact with inflammatory mediators.